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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of GSK1016790A, a highly
potent and selective agonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.
We will delve into its chemical properties, mechanism of action, and the intricate signaling
pathways it modulates. Furthermore, this guide will present a detailed experimental protocol for
utilizing GSK1016790A in vitro, a curated list of suppliers, and a discussion of its significant
applications in biomedical research.

Introduction and Compound Identification

GSK1016790A has emerged as an invaluable pharmacological tool for the investigation of
TRPV4 channel function.[1][2] TRPV4 is a non-selective cation channel that plays a crucial role
in a variety of physiological processes, including mechanosensation, osmosensation, and
temperature sensing.[3][4] The high potency and selectivity of GSK1016790A make it a
superior alternative to other less specific agonists like 4a-Phorbol 12,13-didecanoate (4a-PDD).

[3][5]

It is important to note a discrepancy in the Chemical Abstracts Service (CAS) number
sometimes associated with this compound. While the user query specified CAS number
712262-06-1, which is linked to 1,1-Dimethyl-2,3-Dihydro-1H-Isoindole, the vast body of
scientific literature and major chemical suppliers identify GSK1016790A with CAS number
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942206-85-1.[6][7][8][9] This guide will proceed with the information pertinent to GSK1016790A
under its correct and widely accepted CAS number.

Physicochemical Properties

A clear understanding of the physicochemical properties of GSK1016790A is fundamental for
its proper handling, storage, and use in experimental settings.

Property Value Source
CAS Number 942206-85-1 [6181[9]
Synonyms GSK101 [8][10]
Molecular Formula C28H32CI2N406S2 [718]
Molecular Weight 655.61 g/mol [7][10]
Purity >97% (HPLC) [11]
Solubility DMSO: 15 mg/mLEthanol: 10 8]
mg/mL

Powder: -20°C for 3 yearsin
Storage [7]
solvent: -80°C for 1 year

Mechanism of Action and Signaling Pathways

GSK1016790A functions as a potent agonist of the TRPV4 channel.[6][10] Its binding to the
channel leads to a conformational change, opening the channel pore and allowing the influx of
cations, most notably Ca2*.[6] This influx of calcium triggers a cascade of downstream
signaling events.

The activation of TRPV4 by GSK1016790A has been shown to induce a rapid, yet partial,
desensitization and subsequent downregulation of the channel's expression on the plasma
membrane.[1][7][10] This regulatory mechanism is crucial for modulating the cellular response
to sustained stimulation.

Several key signaling pathways are implicated in the cellular response to GSK1016790A-
mediated TRPV4 activation. Notably, the endocytosis of TRPV4 channels following stimulation
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with GSK1016790A is regulated by Protein Kinase C (PKC), Phosphoinositide 3-kinase (P13K),
and the small GTPase RhoA.[1][2]

Furthermore, in endothelial cells, GSK1016790A has been demonstrated to induce the
phosphorylation and activation of endothelial nitric oxide synthase (eNOS), partly through the
AMP-activated protein kinase (AMPK) pathway.[4] This leads to the production of nitric oxide
(NO), a key signaling molecule in vasodilation.

Click to download full resolution via product page

Caption: GSK1016790A signaling cascade.

Experimental Protocol: In Vitro Calcium Imaging

This protocol outlines a general procedure for measuring intracellular calcium influx in response
to GSK1016790A stimulation in a cell line expressing TRPV4 (e.g., HEK293-TRPV4).

Materials:
o HEK293 cells stably expressing human TRPV4
e Cell culture medium (e.g., DMEM with 10% FBS)

e Fluo-4 AM calcium indicator
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Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with Ca2* and Mg?*

GSK1016790A stock solution (in DMSO)

TRPV4 antagonist (e.g., HC-067047) for control experiments

Fluorescence microplate reader or fluorescence microscope
Procedure:

o Cell Culture: Plate HEK293-TRPV4 cells in a 96-well black, clear-bottom plate and grow to
80-90% confluency.

e Dye Loading:

o Prepare a Fluo-4 AM loading solution in HBSS. A typical concentration is 2-5 uM Fluo-4
AM with 0.02% Pluronic F-127.

o Remove the culture medium from the cells and wash once with HBSS.
o Add the Fluo-4 AM loading solution to each well and incubate for 30-60 minutes at 37°C.

e Washing: Remove the loading solution and wash the cells 2-3 times with HBSS to remove
extracellular dye.

¢ Baseline Measurement: Add HBSS to each well and measure the baseline fluorescence for
1-2 minutes.

o Compound Addition:
o Prepare serial dilutions of GSK1016790A in HBSS.

o Add the GSK1016790A solutions to the wells while continuously recording the
fluorescence.
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Data Acquisition: Record the fluorescence intensity over time. An increase in fluorescence
indicates an influx of intracellular calcium.

Data Analysis:

o Calculate the change in fluorescence (AF) by subtracting the baseline fluorescence from
the peak fluorescence.

o Normalize the data by dividing AF by the baseline fluorescence (Fo).

o Plot the normalized response against the concentration of GSK1016790A to determine the
ECso value.
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1. Plate HEK293-TRPV4 Cells
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2. Load Cells with Fluo-4 AM
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(3. Wash to Remove Extracellular Dye)

4. Measure Baseline Fluorescence

5. Add GSK1016790A

6. Record Fluorescence Over Time

7. Analyze Data (AF/Fo vs. [Agonist])

Click to download full resolution via product page
Caption: Workflow for in vitro calcium imaging.

Research Applications

The potent and selective nature of GSK1016790A makes it a valuable tool in a wide range of
research areas:
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e Vascular Biology: Studying the role of TRPV4 in vasodilation, vascular permeability, and
endothelial function.[4][10]

e Neuroscience: Investigating the involvement of TRPV4 in pain perception,
mechanosensation, and neuronal signaling.[6]

» Respiratory Research: Exploring the function of TRPV4 in the airways and its potential role in
conditions like asthma and pulmonary edema.

e Urology: Examining the contribution of TRPV4 to bladder function and hyperactivity.[3]

e Drug Discovery: Serving as a reference compound in high-throughput screening campaigns
for novel TRPV4 modulators.

Commercial Suppliers

GSK1016790A is available from several reputable suppliers of research chemicals. It is crucial
to source this compound from a reliable vendor to ensure high purity and consistency for
experimental results.

Supplier Website
MedChemExpress --INVALID-LINK--[6]
Selleck Chemicals --INVALID-LINK--[10]
Cayman Chemical --INVALID-LINK--[8]
TargetMol --INVALID-LINK--[7]
Tocris Bioscience --INVALID-LINK--[11]
Sigma-Aldrich --INVALID-LINK--[9]
Conclusion

GSK1016790A is a cornerstone tool for researchers investigating the multifaceted roles of the
TRPV4 ion channel. Its high potency and selectivity, coupled with a growing understanding of
its mechanism of action, empower scientists to dissect the physiological and pathophysiological
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functions of TRPV4 with greater precision. This guide has provided a comprehensive overview
of its properties, signaling pathways, and practical applications, serving as a valuable resource
for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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